Cas no 2171684-12-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodophenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodophenyl)carbamoylpropanoic acid
• CAS No: 2171684-12-9
• MF: C₂₅H₂₁IN₂O₅
• MW: 556.349118947983
• CID: 5992299
• PubChem ID: 165516136
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodophenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodophenyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-iodophenyl)carbamoyl]propanoic acid
• 2171684-12-9
• EN300-1504245

• Inchi： 1S/C25H21IN2O5/c26-15-9-11-16(12-10-15)27-24(31)22(13-23(29)30)28-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： HAFMOLGCTOUDNB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 556.04952g/mol
• Monoisotopic Mass: 556.04952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodophenyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodophenyl)carbamoylpropanoic Acid (CAS No. 2171684-12-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodophenyl)carbamoylpropanoic acid, identified by its CAS number 2171684-12-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a unique structural framework comprising a fluorenylmethoxycarbonyl group and an iodophenyl moiety, which endows it with distinct chemical and biological properties. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) group is a well-established protecting group in peptide synthesis, known for its stability under various reaction conditions and ease of removal. In the context of this compound, the Fmoc moiety is attached to an amino group, suggesting potential applications in peptide coupling reactions or as a precursor for more complex peptide analogs. The iodophenyl substituent, on the other hand, introduces a halogen atom into the aromatic ring, which can be exploited for further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. This structural feature enhances the compound's utility in constructing intricate molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating halogenated aromatic rings into drug candidates due to their ability to modulate pharmacokinetic properties and improve binding affinity to biological targets. For instance, studies have demonstrated that iodine-containing compounds can exhibit enhanced metabolic stability and better oral bioavailability. The 3-(4-iodophenyl)carbamoylpropanoic acid segment of this molecule aligns with this trend, making it a promising scaffold for designing novel therapeutic agents.

In addition to its synthetic utility, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodophenyl)carbamoylpropanoic acid may find applications in the development of small-molecule probes for biochemical assays. The fluorene moiety, in particular, is known for its strong fluorescence properties, which can be leveraged for imaging applications or high-throughput screening assays. Researchers have increasingly utilized fluorinated compounds as reporters in cellular studies due to their excellent photophysical characteristics. The combination of the Fmoc group and the iodophenyl ring could provide a versatile platform for designing probes that require both protection during synthesis and detection capabilities post-synthesis.

The compound's potential role in drug discovery is further underscored by its structural similarity to known bioactive molecules. For example, derivatives of fluorene and iodophenyl groups have been reported to exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. The carbamoylpropanoic acid backbone suggests possible interactions with biological targets that involve carboxylic acid or amide functionalities. This motif is frequently found in drug molecules due to its ability to form hydrogen bonds and participate in salt formation, enhancing solubility and pharmacological activity.

Current research trends indicate that multifunctional compounds—those possessing multiple pharmacophores or functional groups—offer significant advantages in therapeutic development. The unique combination of protective and reactive sites in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodophenyl)carbamoylpropanoic acid positions it as a candidate for such multifunctional drug design strategies. By integrating different chemical moieties into a single molecule, researchers can develop agents that simultaneously target multiple pathways or exhibit enhanced selectivity and efficacy.

The synthesis of this compound involves multi-step organic transformations, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates conditions that do not interfere with sensitive functionalities such as the iodophenyl ring. Similarly, any subsequent modifications must preserve the integrity of both the fluorene and carbamoylpropanoic acid moieties. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it increasingly feasible to construct complex molecules like this one with high precision.

From a computational chemistry perspective, modeling studies can provide valuable insights into the interactions between this compound and potential biological targets. Molecular docking simulations can help predict binding affinities and identify key residues involved in receptor recognition. Such computational approaches are essential for guiding experimental efforts and optimizing lead structures before proceeding to expensive wet-lab validation.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are crucial for confirming molecular structure and understanding conformational dynamics. High-resolution NMR experiments can provide detailed information about proton environments, while MS offers insights into fragmentation patterns and molecular weight confirmation.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodophenyl)carbamoylpropanoic acid (CAS No. 2171684-12-9) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of protective groups, reactive sites, and fluorinated moieties makes it a versatile building block for drug discovery efforts targeting various diseases. As research continues to uncover new applications for halogenated aromatic compounds, this molecule is likely to play an important role in future therapeutic developments.